Cas no 2229569-62-2 (1-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-3-oxocyclobutane-1-carbonitrile)

• Product Name: 1-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-3-oxocyclobutane-1-carbonitrile
• CAS No: 2229569-62-2
• MF: C₁₁H₁₁N₃O
• MW: 201.224541902542
• CID: 5971352
• PubChem ID: 165946956
• Update Time: 2025-07-17

1-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-3-oxocyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-3-oxocyclobutane-1-carbonitrile
• 2229569-62-2
• EN300-1772968
• 1-{1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}-3-oxocyclobutane-1-carbonitrile

• Inchi： 1S/C11H11N3O/c12-6-11(4-7(15)5-11)10-8-2-1-3-9(8)13-14-10/h1-5H2,(H,13,14)
• InChI Key： OMFZTURDLAFMPJ-UHFFFAOYSA-N
• SMILES： O=C1CC(C#N)(C2C3=C(CCC3)NN=2)C1

Computed Properties

• Exact Mass: 201.090211983g/mol
• Monoisotopic Mass: 201.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 69.5Ų

Additional information on 1-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-3-oxocyclobutane-1-carbonitrile

Comprehensive Overview of 1-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-3-oxocyclobutane-1-carbonitrile (CAS No. 2229569-62-2)

The compound 1-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-3-oxocyclobutane-1-carbonitrile (CAS No. 2229569-62-2) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. With its unique structural framework, this molecule serves as a pivotal intermediate in the development of novel pharmaceuticals and agrochemicals. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the design of small-molecule inhibitors and bioactive scaffolds.

One of the most intriguing aspects of 1-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-3-oxocyclobutane-1-carbonitrile is its cyclopentapyrazole core, which is known for its versatility in drug discovery. This moiety is frequently employed in the synthesis of compounds targeting kinase inhibition, a hot topic in oncology and inflammatory disease research. The presence of the 3-oxocyclobutane-1-carbonitrile group further enhances its reactivity, making it a valuable building block for structure-activity relationship (SAR) studies.

In recent years, the demand for highly functionalized heterocycles like 1-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-3-oxocyclobutane-1-carbonitrile has surged, driven by the need for innovative therapeutic agents. Search trends indicate growing interest in keywords such as "cyclopentapyrazole derivatives", "carbonitrile-based synthesis", and "kinase inhibitor scaffolds". These terms reflect the compound's relevance in cutting-edge research, particularly in the context of precision medicine and targeted drug delivery.

The synthetic routes to 1-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-3-oxocyclobutane-1-carbonitrile often involve multicomponent reactions and catalytic cyclization techniques, which are areas of active investigation in green chemistry. Researchers are particularly interested in optimizing these processes to improve atom economy and reduce environmental impact. This aligns with the broader industry shift toward sustainable synthesis, a topic frequently searched in academic and industrial circles.

From a pharmacological perspective, the 1H,4H,5H,6H-cyclopentacpyrazol-3-yl moiety in this compound exhibits promising ligand-binding properties, making it a candidate for modulating protein-protein interactions. This has led to its exploration in fragment-based drug design, a strategy gaining traction in the development of next-generation therapeutics. The 3-oxocyclobutane-1-carbonitrile group, on the other hand, contributes to the molecule's metabolic stability, a critical factor in drug candidate optimization.

Analytical characterization of 1-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-3-oxocyclobutane-1-carbonitrile typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods are essential for confirming its structural integrity and purity, which are paramount in preclinical studies. The compound's CAS No. 2229569-62-2 serves as a unique identifier, facilitating its tracking in global chemical databases and regulatory submissions.

In summary, 1-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-3-oxocyclobutane-1-carbonitrile represents a compelling case study in the intersection of organic chemistry and drug discovery. Its structural features and synthetic accessibility position it as a valuable tool for researchers addressing unmet medical needs. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about innovative chemical entities and their role in advancing human health.